Barium boride

• InChI: InChI=1S/6B.Ba
• InChI Key: DBNPLCUZNLSUCT-UHFFFAOYSA-N
• Canonical SMILES: [B].[B].[B].[B].[B].[B].[Ba]
• Molecular Formula: BaB6, B6Ba
• Molecular Weight: 202.2 g/mol
• Physical Description: Black odorless powder; Insoluble in water; [Alfa Aesar MSDS]
• CAS No.: 12046-08-1

Description

Barium boride is an inorganic compound composed of barium and boron. It is known for its unique properties, including high hardness, thermal stability, and resistance to wear. These characteristics make it a valuable material in various industrial applications. This compound typically exists in the form of hexaboride (BaB6), which is a crystalline solid with a metallic luster.

Scientific Research Applications

Barium boride has a wide range of scientific research applications due to its unique properties:

Chemistry: this compound is used as a catalyst in various chemical reactions, including hydrogenation and dehydrogenation processes.

Biology: Research is ongoing to explore the potential use of this compound in biological applications, such as drug delivery systems and biosensors.

Medicine: this compound’s biocompatibility and stability make it a candidate for medical implants and prosthetics.

Industry: this compound is used in the production of hard coatings, cutting tools, and high-temperature materials due to its hardness and thermal stability.

Mechanism of Action

Barium is a competitive blocker of potassium channels, interfering with the efflux of intracellular potassium out of the cell. Barium ions may also have a direct effect on either skeletal muscle or neuromuscular transmission. In the GI tract, barium stimulates acid and histamine secretion and peristalsis.

Safety and Hazards

Barium compounds, including barium boride, are toxic if swallowed and harmful if inhaled. For a 15-minute exposure, the concentration of barium should not exceed 1.5 mg m-3. It is recommended to use personal protective equipment/face protection and ensure adequate ventilation when handling barium compounds.

Future Directions

Intermetallic borides, including barium boride, are of particular interest due to their great potential in thermoelectric generators, which can operate under extreme environmental conditions. The deployment of the full arsenal of synthesis techniques and sophisticated strategies developed in the past decades to optimize the thermoelectric properties may lead to the discovery of boron-based compounds with thermoelectric performance rivaling that of state-of-the-art thermoelectric materials.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium boride can be synthesized using several methods, including the boron carbide technique and the borothermic reduction method. In the boron carbide technique, barium oxide (BaO) reacts with boron carbide (B4C) at high temperatures (1400-1500°C) in a vacuum to produce barium hexaboride (BaB6) and carbon monoxide (CO) as a byproduct . The reaction is as follows: [ \text{BaO} + \text{B}_4\text{C} + 2\text{B} \rightarrow \text{BaB}_6 + \text{CO} ]

In the borothermic reduction method, barium oxide reacts with elemental boron at high temperatures in a vacuum to form barium hexaboride . The reaction is as follows: [ 2\text{BaO} + 14\text{B} \rightarrow 2\text{BaB}_6 + \text{B}_2\text{O}_3 ]

Industrial Production Methods: Industrial production of this compound involves similar high-temperature reduction processes, often conducted in specialized furnaces to ensure the purity and quality of the final product. The use of vacuum conditions helps to minimize contamination and improve the yield of this compound.

Chemical Reactions Analysis

Types of Reactions: Barium boride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized in the presence of oxygen or air at elevated temperatures, leading to the formation of barium oxide and boron oxide.

Reduction: this compound can be reduced by hydrogen gas at high temperatures to produce elemental barium and boron.

Substitution: this compound can undergo substitution reactions with halogens, leading to the formation of barium halides and boron halides.

Major Products Formed:

• Oxidation: Barium oxide (BaO) and boron oxide (B2O3)
• Reduction: Elemental barium (Ba) and boron (B)
• Substitution: Barium halides (e.g., BaCl2) and boron halides (e.g., BCl3)

Comparison with Similar Compounds

• Calcium boride (CaB6)
• Strontium boride (SrB6)
• Magnesium boride (MgB2)
• Aluminum boride (AlB2)

Comparison: Barium boride stands out among similar compounds due to its higher density and greater thermal stability. While calcium boride and strontium boride share similar structural properties, this compound’s larger atomic size and higher atomic weight contribute to its unique characteristics. Magnesium boride and aluminum boride, on the other hand, are known for their superconducting properties, which are not observed in this compound .